Cas no 2228621-44-9 (tert-butyl N-4-hydroxy-2-(2-hydroxypropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-2-(2-hydroxypropan-2-yl)phenylcarbamate
• CAS No: 2228621-44-9
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 6589023
• PubChem ID: 165703420
• Update Time: 2025-06-15

tert-butyl N-4-hydroxy-2-(2-hydroxypropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-2-(2-hydroxypropan-2-yl)phenylcarbamate
• tert-butyl N-[4-hydroxy-2-(2-hydroxypropan-2-yl)phenyl]carbamate
• 2228621-44-9
• EN300-1875062

• Inchi： 1S/C14H21NO4/c1-13(2,3)19-12(17)15-11-7-6-9(16)8-10(11)14(4,5)18/h6-8,16,18H,1-5H3,(H,15,17)
• InChI Key： XIQAZXAIORTNPX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(C)(C)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-4-hydroxy-2-(2-hydroxypropan-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-hydroxy-2-(2-hydroxypropan-2-yl)phenylcarbamate (CAS No. 2228621-44-9)

tert-butyl N-4-hydroxy-2-(2-hydroxypropan-2-yl)phenylcarbamate (CAS No. 2228621-44-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its IUPAC name or CAS number, is a carbamate derivative featuring a tert-butyl group and a hydroxypropan-2-yl substituent. Its molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates and bioactive compounds.

In recent years, the demand for high-purity intermediates like tert-butyl N-4-hydroxy-2-(2-hydroxypropan-2-yl)phenylcarbamate has surged, driven by advancements in medicinal chemistry and drug discovery. Researchers are particularly interested in its potential role as a building block for targeted therapies, especially in areas such as oncology and neurodegenerative diseases. The compound's hydroxyl and carbamate functional groups offer versatile reactivity, enabling its use in peptide coupling and protecting group strategies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-4-hydroxy-2-(2-hydroxypropan-2-yl)phenylcarbamate?" The synthesis typically involves multi-step organic reactions, including protection-deprotection sequences and selective functionalization of aromatic rings. Another common query is: "How is this compound characterized analytically?" Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity.

The growing interest in sustainable chemistry has also influenced the discussion around tert-butyl N-4-hydroxy-2-(2-hydroxypropan-2-yl)phenylcarbamate. Researchers are exploring green synthesis methods to minimize waste and reduce the environmental impact of its production. This aligns with broader industry trends toward eco-friendly manufacturing and green solvents, which are hot topics in both academic and industrial circles.

From a regulatory perspective, tert-butyl N-4-hydroxy-2-(2-hydroxypropan-2-yl)phenylcarbamate is not classified as a hazardous substance, making it a safer choice for laboratory and industrial applications. However, proper handling protocols and storage conditions are still essential to maintain its stability and prevent degradation. The compound's shelf life and compatibility with other reagents are also critical considerations for researchers.

In summary, tert-butyl N-4-hydroxy-2-(2-hydroxypropan-2-yl)phenylcarbamate (CAS No. 2228621-44-9) is a promising compound with diverse applications in pharmaceutical research and organic synthesis. Its unique structure, combined with the growing demand for high-value intermediates, positions it as a key player in the development of next-generation therapeutics. As research continues, this compound is likely to remain a focal point for scientists exploring innovative chemical methodologies and drug design strategies.